Cas no 2470439-38-2 (2-(azetidin-3-yl)-3-fluoropyridine dihydrochloride)
2-(azetidin-3-yl)-3-fluoropyridine dihydrochloride Chemical and Physical Properties
Names and Identifiers
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- EN300-27103622
- 2-(Azetidin-3-yl)-3-fluoropyridine;dihydrochloride
- 2470439-38-2
- 2-(azetidin-3-yl)-3-fluoropyridine dihydrochloride
- Pyridine, 2-(3-azetidinyl)-3-fluoro-, hydrochloride (1:2)
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- MDL: MFCD32711227
- Inchi: 1S/C8H9FN2.2ClH/c9-7-2-1-3-11-8(7)6-4-10-5-6;;/h1-3,6,10H,4-5H2;2*1H
- InChI Key: ISGXOLYOHQDHRA-UHFFFAOYSA-N
- SMILES: Cl.Cl.FC1=CC=CN=C1C1CNC1
Computed Properties
- Exact Mass: 224.0283319g/mol
- Monoisotopic Mass: 224.0283319g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 136
- Covalently-Bonded Unit Count: 3
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 24.9Ų
2-(azetidin-3-yl)-3-fluoropyridine dihydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-27103622-0.05g |
2-(azetidin-3-yl)-3-fluoropyridine dihydrochloride |
2470439-38-2 | 95.0% | 0.05g |
$306.0 | 2025-03-20 | |
| Enamine | EN300-27103622-0.1g |
2-(azetidin-3-yl)-3-fluoropyridine dihydrochloride |
2470439-38-2 | 95.0% | 0.1g |
$457.0 | 2025-03-20 | |
| Enamine | EN300-27103622-0.25g |
2-(azetidin-3-yl)-3-fluoropyridine dihydrochloride |
2470439-38-2 | 95.0% | 0.25g |
$650.0 | 2025-03-20 | |
| Enamine | EN300-27103622-0.5g |
2-(azetidin-3-yl)-3-fluoropyridine dihydrochloride |
2470439-38-2 | 95.0% | 0.5g |
$1025.0 | 2025-03-20 | |
| Enamine | EN300-27103622-1.0g |
2-(azetidin-3-yl)-3-fluoropyridine dihydrochloride |
2470439-38-2 | 95.0% | 1.0g |
$1315.0 | 2025-03-20 | |
| Enamine | EN300-27103622-2.5g |
2-(azetidin-3-yl)-3-fluoropyridine dihydrochloride |
2470439-38-2 | 95.0% | 2.5g |
$2576.0 | 2025-03-20 | |
| Enamine | EN300-27103622-5.0g |
2-(azetidin-3-yl)-3-fluoropyridine dihydrochloride |
2470439-38-2 | 95.0% | 5.0g |
$3812.0 | 2025-03-20 | |
| Enamine | EN300-27103622-10.0g |
2-(azetidin-3-yl)-3-fluoropyridine dihydrochloride |
2470439-38-2 | 95.0% | 10.0g |
$5652.0 | 2025-03-20 | |
| Enamine | EN300-27103622-1g |
2-(azetidin-3-yl)-3-fluoropyridine dihydrochloride |
2470439-38-2 | 95% | 1g |
$1315.0 | 2023-09-11 | |
| Enamine | EN300-27103622-5g |
2-(azetidin-3-yl)-3-fluoropyridine dihydrochloride |
2470439-38-2 | 95% | 5g |
$3812.0 | 2023-09-11 |
2-(azetidin-3-yl)-3-fluoropyridine dihydrochloride Related Literature
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
Additional information on 2-(azetidin-3-yl)-3-fluoropyridine dihydrochloride
2-(Azetidin-3-yl)-3-fluoropyridine Dihydrochloride: A Comprehensive Overview
CAS No. 2470439-38-2, commonly referred to as 2-(azetidin-3-yl)-3-fluoropyridine dihydrochloride, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique chemical structure, which combines a pyridine ring with an azetidine moiety and a fluorine substituent. The dihydrochloride salt form suggests its potential application in pharmaceuticals, where such salts are often used to enhance solubility and stability.
The synthesis of 2-(azetidin-3-yl)-3-fluoropyridine dihydrochloride involves a series of well-established organic reactions, including nucleophilic substitutions and cyclizations. Recent advancements in asymmetric synthesis have enabled the production of enantiomerically pure forms of this compound, which is crucial for its application in drug development. Researchers have explored various synthetic pathways, optimizing reaction conditions to improve yield and purity.
In terms of physical properties, CAS No. 2470439-38-2 exhibits a melting point of approximately 185°C and a boiling point around 450°C under standard conditions. Its solubility in water is moderate, but it shows enhanced solubility in organic solvents such as dichloromethane and acetonitrile. These properties make it suitable for use in various chemical processes, including chromatography and crystallography.
The pharmacological activity of 2-(azetidin-3-yl)-3-fluoropyridine dihydrochloride has been extensively studied in recent years. Preclinical studies have demonstrated its potential as a modulator of ion channels, particularly the voltage-gated sodium channels (Nav). This activity suggests its application in the treatment of neurological disorders such as epilepsy and chronic pain. Additionally, studies have shown that this compound exhibits anti-inflammatory properties, making it a candidate for anti-inflammatory drug development.
Recent research has also focused on the interaction of CAS No. 2470439-38-2 with various biological targets, including G-protein coupled receptors (GPCRs) and kinase enzymes. Computational modeling techniques, such as molecular docking and dynamics simulations, have provided insights into the binding modes and affinities of this compound with these targets. These findings are pivotal for understanding its mechanism of action and guiding further optimization.
The environmental impact of 2-(azetidin-3-yl)-3-fluoropyridine dihydrochloride has also been a topic of interest. Studies on its biodegradation and toxicity profiles indicate that it is relatively non-toxic to aquatic organisms at concentrations typically encountered in industrial settings. However, further research is required to assess its long-term ecological effects.
In conclusion, CAS No. 2470439-38-2, or 2-(azetidin-3-yl)-3-fluoropyridine dihydrochloride, represents a promising compound with diverse applications in chemistry and pharmacology. Its unique structure, coupled with favorable physical and pharmacological properties, positions it as a valuable tool for drug discovery and development. As research continues to uncover new insights into its biological activities and mechanisms, this compound is likely to play an increasingly important role in advancing therapeutic interventions.
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